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Introduction

diSulfo-Cy3 alkyne is a highly versatile, water-soluble fluorescent probe belonging to the
cyanine dye family.[1] Its intrinsic brightness, photostability, and pH insensitivity make it an
invaluable tool in a wide array of biological imaging and labeling applications.[2][3] The defining
feature of this molecule is the terminal alkyne group, which enables its participation in
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) "click chemistry” reactions.[1][4] This
allows for the precise and efficient covalent labeling of azide-modified biomolecules, such as
proteins, nucleic acids, and glycans, in complex biological systems.[1][5] The presence of two
sulfonate groups confers excellent water solubility, minimizing the need for organic co-solvents
in aqueous labeling reactions and reducing non-specific binding.[1][6] This technical guide
provides an in-depth overview of the spectral properties, applications, and experimental
protocols associated with diSulfo-Cy3 alkyne.

Core Spectral and Physicochemical Properties

The spectral characteristics of diSulfo-Cy3 alkyne are critical for designing and executing
fluorescence-based experiments. The dye exhibits a strong absorption in the green-yellow
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region of the visible spectrum and emits a bright orange-red fluorescence.[7] These properties
are largely consistent across different suppliers, though minor variations may exist.

Property Value Source(s)
Excitation Maximum (Aex) ~548 - 555 nm [21[81[9]1[10]
Emission Maximum (Aem) ~563 - 572 nm [2][8][9][10]

Molar Extinction Coefficient (g) ~150,000 - 162,000 M-1cm-1 [2][8][9][10]

Quantum Yield (®) ~0.1-0.15 [819]
Solubility High in water, DMSO, DMF [2][9]
e Insensitive in the pH 4-10
pH Sensitivity [2]
range
Key Applications

The unique combination of spectral properties and the presence of a reactive alkyne group
makes diSulfo-Cy3 alkyne suitable for a range of advanced applications:

Fluorescence Microscopy: Its brightness and photostability are ideal for high-resolution
imaging of cellular structures and processes.[7][11]

o Flow Cytometry: The distinct fluorescence signal allows for precise cell sorting and analysis.

[7]

» Bioconjugation: diSulfo-Cy3 alkyne can be efficiently conjugated to azide-modified proteins,
antibodies, and nucleic acids for use in various assays.[1][7]

o Molecular Probes: It is effective for studying biomolecular interactions in various bioanalytical
assays.[7]

Experimental Protocols
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
for Biomolecule Labeling
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The CuAAC reaction is a robust and highly specific method for covalently attaching diSulfo-
Cy3 alkyne to an azide-modified biomolecule.[4] The reaction is catalyzed by Cu(l), which is
typically generated in situ from a Cu(ll) salt (e.g., CuSOa4) and a reducing agent (e.g., sodium
ascorbate).[12]

Materials:

diSulfo-Cy3 alkyne

Azide-modified biomolecule (e.g., protein, oligonucleotide)

Copper(ll) sulfate (CuSOa) stock solution (e.g., 5 mM in water)

Sodium ascorbate stock solution (e.g., 50 mM in water, freshly prepared)

Phosphate-buffered saline (PBS) or other suitable buffer (pH 7.0-7.5)
Optimized Protocol for Immunofluorescent Staining (adapted from[13]):

o Sample Preparation: Prepare cells or tissue sections containing the azide-modified target
molecule according to standard protocols.

» Reaction Mix Preparation: Prepare the click chemistry reaction mix immediately before use.
For a final volume of 100 pL, combine:

o

1-2.5 pL of 1 mM diSulfo-Cy3 azide (final concentration 1-2.5 puM)

[¢]

1 pL of 5 mM CuSOa4 (final concentration 50 pM)

[¢]

1 pL of 50 mM sodium ascorbate (final concentration 500 pM)

[e]

Bring the final volume to 100 pL with PBS.

o Labeling Reaction: Add the reaction mix to the prepared sample and incubate for 30-45
minutes at room temperature in a humidified chamber, protected from light.

e Washing: After incubation, wash the sample three times with PBS to remove unreacted dye
and catalyst.
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» Counterstaining and Imaging: Proceed with any desired counterstaining (e.g., DAPI for
nuclei) and prepare the sample for fluorescence microscopy.

Protocol for Labeling of Alkyne-Modified Oligonucleotides (adapted from[14]):

» Oligonucleotide Dissolution: Dissolve the alkyne-modified oligonucleotide in water in a
pressure-tight vial.

» Buffering: Add 2M triethylammonium acetate buffer (pH 7.0) to a final concentration of 0.2 M.
o Reagent Addition:
o Add DMSO to a final concentration of 50% (v/v) and vortex.

o Add the diSulfo-Cy3 azide stock solution (10 mM in DMSO) to a final concentration that is
1.5 times the oligonucleotide concentration and vortex.

o Add the 5 mM sodium ascorbate stock solution to a final concentration of 0.5 mM and
vortex briefly.

o Degassing: Degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 30
seconds.

o Catalyst Addition: Add the 10 mM Cu(Il)-TBTA stock solution in 55% DMSO to a final
concentration of 0.5 mM.

 Incubation: Flush the vial with inert gas, cap it tightly, vortex thoroughly, and incubate at room
temperature overnight.

 Purification: Precipitate the labeled oligonucleotide using standard methods (e.g., ethanol or
acetone precipitation) and purify by HPLC or PAGE.

Visualizations

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Reaction
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Caption: The CuAAC "click chemistry" reaction mechanism.

General Experimental Workflow for Cell Labeling and
Imaging
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Caption: A typical workflow for labeling and imaging cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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